Cas no 38283-34-0 (Benzenaminium, N-ethyl-N,N-dimethyl-, bromide)

Benzenaminium, N-ethyl-N,N-dimethyl-, bromide structure
38283-34-0 structure
Product Name:Benzenaminium, N-ethyl-N,N-dimethyl-, bromide
CAS No:38283-34-0
MF:C10H16BrN
MW:230.144742012024
CID:292296
PubChem ID:13652339
Update Time:2025-04-19

Benzenaminium, N-ethyl-N,N-dimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium, N-ethyl-N,N-dimethyl-, bromide
    • ethyl-dimethyl-phenylazanium,bromide
    • SCHEMBL3881994
    • 38283-34-0
    • DTXSID70545918
    • dimethylethylphenylammonium bromide
    • N-Ethyl-N,N-dimethylanilinium bromide
    • Inchi: 1S/C10H16N.BrH/c1-4-11(2,3)10-8-6-5-7-9-10;/h5-9H,4H2,1-3H3;1H/q+1;/p-1
    • InChI Key: XNHOENLPTXQGIL-UHFFFAOYSA-M
    • SMILES: [Br-].[N+](C)(C)(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 212.9214
  • Monoisotopic Mass: 229.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 112
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Benzenaminium, N-ethyl-N,N-dimethyl-, bromide Related Literature

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